Cas no 902024-32-2 (2-methyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole)

• Product Name: 2-methyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole
• CAS No: 902024-32-2
• MF: C₁₉H₁₉N₅
• MW: 317.387663125992
• CID: 5362947
• Update Time: 2025-10-21

2-methyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylimidazol-1-yl)-3-phenyl-5-propan-2-ylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 5-(1-methylethyl)-7-(2-methyl-1H-imidazol-1-yl)-3-phenyl-
• 2-methyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole

• Inchi： 1S/C19H19N5/c1-13(2)17-11-18(23-10-9-20-14(23)3)24-19(22-17)16(12-21-24)15-7-5-4-6-8-15/h4-13H,1-3H3
• InChI Key： CTPBOGYGPWEBMQ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1C(C)=NC=C1)=CC(C(C)C)=N2

Additional information on 2-methyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole

Compound CAS No. 902024-32-2: 2-Methyl-1-(3-phenyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole

The compound with CAS No. 902024-32-2, named 2-Methyl-1-(3-phenyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-yl-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrimidine core fused with an imidazole ring system. The presence of substituents such as a methyl group and a propan-2-yl group further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The imidazole ring system within this compound contributes to its ability to form hydrogen bonds and interact with biological targets, making it a promising candidate for therapeutic applications. Additionally, the propan- substituent introduces steric effects that can influence the compound's pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazolo[1,5-a]pyrimidine core while maintaining high stereochemical control.

In terms of applications, cas no 902024- has shown potential in several areas beyond drug discovery. Its unique electronic properties make it a valuable component in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Furthermore, preliminary studies suggest that this compound may exhibit antimicrobial activity against certain pathogens, opening avenues for its use in antibacterial therapies.

The structural versatility of cas no 90-based compounds allows for extensive modification to tailor their properties for specific applications. For example, substituting the methyl or propan groups with other functional groups could enhance their solubility or improve their interaction with biological targets. Such modifications are currently being explored in academic and industrial research settings to unlock new functionalities and expand their utility.

In conclusion, CAS No. 90-based compounds like cas no 90-based compounds like CAS No.-based compounds like CAS No.-based compounds like CAS No.-based compounds like CAS No.-based compounds like CAS No.-based compounds like < strong >CAS No. strong > represent a frontier in chemical innovation with vast potential across multiple disciplines. As research continues to uncover new insights into their properties and applications, these compounds are poised to play a pivotal role in advancing both scientific understanding and practical technologies.